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Compound of Interest |

Compound Name: 2,3-Dichloropropionic acid
CAS No.: 565-64-0
Cat. No.: B1583519
Get Quote
. J

Introduction: 2,3-Dichloropropionic acid is a halogenated carboxylic acid utilized in various
research and development applications. Due to its significant toxicological and corrosive
properties, adherence to stringent safety protocols is not merely a matter of regulatory
compliance but a critical component of responsible laboratory practice. This document provides
a comprehensive guide for researchers, scientists, and drug development professionals on the
safe handling, storage, emergency management, and disposal of 2,3-Dichloropropionic acid.
The protocols herein are designed to establish a self-validating system of safety, grounded in
authoritative EHS principles, to protect laboratory personnel and the environment.

Section 1: Hazard Identification and Risk
Assessment

A thorough understanding of the inherent hazards of 2,3-Dichloropropionic acid is the
foundation of its safe use. It is classified as acutely toxic and corrosive, demanding meticulous
care in all procedures.[1][2]

1.1 Chemical and Physical Properties
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Property Value Source

Molecular Formula C3HaCl202 [1]

Molecular Weight 142.97 g/mol [1]
White to almost white

Appearance ) [3]
crystalline powder

Melting Point 48-52 °C [4115]

Boiling Point 210 °C [4][5]
Soluble in DMSO, slightly

Solubility soluble in Methanol, almost [315]

transparent in water

1.2 GHS Hazard Classification

2,3-Dichloropropionic acid is classified with high severity under the Globally Harmonized

System (GHS). The primary dangers are acute toxicity upon ingestion or skin contact and its

ability to cause severe chemical burns.[1][2]

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H301: Toxic if
Category 3 Danger
Oral swallowed[1][2]
o H311: Toxic in
Acute Toxicity, .
Category 3 Danger contact with
Dermal .
skin[1][2]
H314: Causes
) ] ) severe skin
Skin Corrosion Sub-category 1B corrosive Danger
burns and eye
damage[1][2]
. H290: May be
Corrosive to ) ]
Category 1 corrosive Danger corrosive to
Metals
metals[2]
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1.3 Toxicological Profile and Routes of Exposure

The high toxicity of this compound is confirmed by its low LD50 values. The primary routes of
occupational exposure are dermal contact, inhalation of dust, and accidental ingestion.

o Oral Toxicity (Rat): LD50 = 289 mg/kg[2]
o Dermal Toxicity (Rabbit): LD50 = 400 mg/kg[2]

These values indicate that a small amount of the substance can be lethal. Furthermore, some
sources indicate limited evidence of a carcinogenic effect, warranting additional caution and
minimization of exposure.[3]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with
appropriate PPE, is mandatory.

2.1 Hierarchy of Controls

The most effective safety strategies involve engineering out hazards at the source. PPE is the
last line of defense, essential for protecting personnel when other controls cannot eliminate the
risk entirely.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.tcichemicals.com/BE/en/sds/D0407_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D0407_EU_6N.pdf
https://www.guidechem.com/encyclopedia/2-3-dichloropropionic-acid-dic369420.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Hierarchy of Controls

Engineering Controls
(e.g., Fume Hood)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.
2.2 Mandatory Controls and PPE

+ Engineering Control: All work involving the handling of solid 2,3-Dichloropropionic acid or
its concentrated solutions must be conducted in a certified chemical fume hood to prevent
the inhalation of dust or vapors.[6][7]

o Eye and Face Protection: Chemical splash goggles in combination with a full-face shield are
required. Standard safety glasses are insufficient.[3][8] This dual protection is necessary to
guard against splashes that can cause severe eye damage.[2]

e Skin Protection:

o Gloves: Use chemical-resistant gloves such as nitrile or butyl rubber.[8] Double-gloving is
recommended when handling the pure solid or concentrated solutions. Always inspect
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gloves for damage before use and change them immediately if contamination occurs.[9]

o Lab Coat/Coveralls: A chemical-resistant lab coat or coverall must be worn.[10] Ensure it
has long sleeves and fits properly. Do not wear lab coats outside of the laboratory area.

o Respiratory Protection: If there is a risk of exceeding exposure limits or in the event of a
ventilation failure, a NIOSH-approved respirator with appropriate acid gas cartridges is
necessary.[8] Respirator use requires a formal program, including fit testing and medical
clearance.[11]

o Footwear: Fully enclosed, chemical-resistant footwear is mandatory. Perforated shoes or
sandals are strictly prohibited.[9]

Section 3: Standard Operating Procedures for
Handling

3.1 Protocol for Weighing and Solution Preparation

o Preparation: Before handling the chemical, ensure the chemical fume hood is operational
and the sash is at the appropriate working height. Don personal protective equipment as
specified in Section 2.2.

o Designated Area: Conduct all weighing and reagent transfer activities within a designated
area of the fume hood to contain any potential spills.

¢ Weighing: Use a tared, sealed container for weighing to prevent dispersal of the powder. If
weighing on paper, exercise extreme caution to avoid creating dust.

o Dissolution: Add the solid 2,3-Dichloropropionic acid slowly to the solvent in your reaction
vessel. Never add solvent to the bulk solid. The process is exothermic and can cause
splashing.

» Post-Handling: After use, decontaminate the spatula and any other equipment used. Wipe
down the designated area in the fume hood. Remove gloves using the proper technique and
wash hands thoroughly with soap and water.[12]

3.2 Storage Requirements
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e Location: Store 2,3-Dichloropropionic acid in a cool, dry, well-ventilated area, separate
from incompatible materials such as bases, oxidizing agents, and reactive metals.[2][6]

o Container: Keep the container tightly sealed.[2] The substance is corrosive to metals, so
ensure storage containers and shelving are appropriate.[2]

e Security: Store in a locked cabinet to restrict access to authorized personnel only.[2]

Section 4: Emergency Procedures: Spill and
Exposure Management

Immediate and correct response to an emergency is critical to minimizing harm.

4.1 Spill Response Workflow
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Caption: Workflow for responding to a 2,3-Dichloropropionic acid spill.
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4.2 Protocol for Personal Exposure

« Skin Contact: Immediately go to the nearest safety shower or drench hose.[13] Remove all
contaminated clothing while flushing the affected area with copious amounts of water for at
least 15 minutes.[14] Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an emergency
eyewash station, holding the eyelids open to ensure thorough rinsing.[14] Remove contact
lenses if present and easy to do.[2] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air immediately.[2] If breathing is difficult,
administer oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[12] Seek immediate
medical attention and provide the Safety Data Sheet (SDS) to the medical personnel.

Section 5: Waste Disposal Protocol

2,3-Dichloropropionic acid is a halogenated organic acid and must be managed as regulated
hazardous waste.[7][15] Improper disposal can lead to environmental contamination and
significant regulatory penalties.

5.1 Waste Segregation and Collection

The cardinal rule of chemical waste management is segregation. Mixing incompatible or
different classes of waste is unsafe and complicates the disposal process.[16]

» Designated Container: All solid waste, contaminated materials (e.g., gloves, weigh paper),
and solutions containing 2,3-Dichloropropionic acid must be collected in a designated
hazardous waste container.[16]

o Container Compatibility: The container must be made of a material compatible with the acid
(e.g., high-density polyethylene). Do not use metal containers.[16][17] It must be in good
condition with a secure, leak-proof lid.[18]

o Labeling: Affix a "HAZARDOUS WASTE" label to the container as soon as the first drop of
waste is added.[7][16] The label must clearly identify the contents, including "2,3-
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Dichloropropionic Acid" and all other components with their approximate percentages.

¢ Segregation: Keep this halogenated acid waste stream separate from non-halogenated
solvents, bases, and other incompatible waste streams.[7][19]

5.2 Waste Disposal Workflow

Select Compatible Container
(e.g., HDPE Bottle)

.

Affix ' HAZARDOUS WASTE' Label
List all constituents and %

Container is 90% Full

Submit Hazardous Waste
Pickup Request to EHS
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Caption: Waste accumulation and disposal workflow.

5.3 Protocol for Decontaminating Empty Containers

The original reagent bottle is not "empty" until properly decontaminated. Trivial amounts of

residue can still pose a significant hazard.

Initial Rinse: The first rinse of a container that held 2,3-Dichloropropionic acid must be
collected as hazardous waste.[17]

Procedure: Carefully rinse the container with a suitable solvent (e.g., water or methanol)
three times. The first rinseate must be added to your halogenated acid waste container.
Subsequent rinses may be permissible for drain disposal depending on local regulations, but
it is best practice to collect all three.[17]

Defacing: Once decontaminated, deface or remove the original label to prevent misuse.

Disposal: Dispose of the clean, empty container in accordance with institutional guidelines
for glass or plastic recycling/disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling and
Disposal of 2,3-Dichloropropionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583519/docs#application-notes-protocols-safe-
handling-and-disposal-of-2-3-dichloropropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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